6-Nitro-7-(nitromethyl)-1,7-dihydrotetrazolo[1,5-a]pyrimidine

• Molecular Formula: C5H5N7O4
• Molecular Weight: 227.14 g/mol
• IUPAC Name: 6-nitro-7-(nitromethyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C5H5N7O4/c13-10(14)2-4-3(12(15)16)1-6-5-7-8-9-11(4)5/h1,4H,2H2,(H,6,7,9)
• InChI Key: AZIIPJFRHKFTTO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(N2C(=NN=N2)N1)C[N+](=O)[O-])[N+](=O)[O-]

Description

6-nitro-7-{nitromethyl}-4,7-dihydrotetraazolo[1,5-a]pyrimidine is a heterocyclic compound that belongs to the azolo[1,5-a]pyrimidine series. This compound is characterized by the presence of nitro groups, which contribute to its unique chemical and biological properties.

Preparation Methods

The synthesis of 6-nitro-7-{nitromethyl}-4,7-dihydrotetraazolo[1,5-a]pyrimidine typically involves a multicomponent reaction between aminoazoles, 1-morpholino-2-nitroalkenes, and aldehydes. This reaction is usually carried out in an acidic medium, such as acetic acid, which facilitates the formation of the desired heterocyclic structure . The reaction conditions can be optimized to improve yield and purity, and the resulting product can be further purified through recrystallization from a mixture of ethanol and water .

Chemical Reactions Analysis

6-nitro-7-{nitromethyl}-4,7-dihydrotetraazolo[1,5-a]pyrimidine undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride . The compound can also undergo alkylation reactions, where alkyl groups are introduced into the molecule under acidic conditions . Major products formed from these reactions include different substituted derivatives of the original compound, which can exhibit distinct chemical and biological properties .

Scientific Research Applications

6-nitro-7-{nitromethyl}-4,7-dihydrotetraazolo[1,5-a]pyrimidine has found applications in various scientific research fields. In medicinal chemistry, it has been studied for its potential antiviral, antitumor, and antidiabetic activities . The compound’s unique structure allows it to interact with specific molecular targets, making it a valuable scaffold for drug design . Additionally, it has been explored for its photophysical properties and its ability to form metal complexes, which are useful in material science and catalysis .

Mechanism of Action

The mechanism of action of 6-nitro-7-{nitromethyl}-4,7-dihydrotetraazolo[1,5-a]pyrimidine involves its interaction with specific molecular targets, such as enzymes and receptors. The nitro groups in the compound play a crucial role in its biological activity, as they can undergo redox reactions that generate reactive intermediates . These intermediates can then interact with cellular components, leading to various biological effects. For example, the compound has been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways .

Comparison with Similar Compounds

6-nitro-7-{nitromethyl}-4,7-dihydrotetraazolo[1,5-a]pyrimidine is part of a broader class of azolo[1,5-a]pyrimidines, which share a similar core structure but differ in the substituents attached to the ring system. Similar compounds include 4,5-dimethyl-2-(methylsulfanyl)-6-nitro-7-phenyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine and 6-nitro-5-phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine . These compounds exhibit different chemical and biological properties due to variations in their substituents, highlighting the importance of structural modifications in tuning the activity and selectivity of these molecules .